5-methyl-N-{2-[4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[2-(4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H21N7O2/c1-12-9-14(22-26-12)17(25)18-5-8-24-16-13(10-21-24)15(19-11-20-16)23-6-3-2-4-7-23/h9-11H,2-8H2,1H3,(H,18,25)
• InChI Key: VOWUCJXWPFVPOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN2C3=C(C=N2)C(=NC=N3)N4CCCCC4
• Molecular Formula: C17H21N7O2
• Molecular Weight: 355.4 g/mol

Description

Synthesis Analysis

While the exact synthesis process for this specific compound is not available in the literature, similar compounds have been synthesized through various methods. For instance, pyrazolo[3,4-d]pyrimidine derivatives have been synthesized as novel CDK2 inhibitors. Additionally, piperidine derivatives have been synthesized using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a pyrazolo[3,4-d]pyrimidine ring, and an oxazole ring. The exact structure would depend on the positions and orientations of these rings and the attached functional groups.

Scientific Research Applications

Suzuki–Miyaura Coupling

Overview: Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It has found widespread application due to its mild conditions, functional group tolerance, and environmentally benign nature. .

Applications:

• .

Anti-Viral Activity

Overview: Indole derivatives, including F2902-0477, have shown promise in antiviral research. .

Applications:

Piperidine-Based Compounds

Overview: Piperidine derivatives play a crucial role in drug discovery and other fields. .

Applications:

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities, given the activities observed in similar compounds. For instance, pyrazolo[3,4-d]pyrimidine derivatives have shown potential as novel CDK2 inhibitors. Further studies could also explore the synthesis and characterization of this specific compound.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit protein kinase b (pkb or akt), an important component of intracellular signaling pathways regulating growth and survival .

Mode of Action

Similar compounds have been found to provide atp-competitive, nano-molar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka .

Biochemical Pathways

Pkb is a key downstream component in the phosphatidylinositol-3 kinase (pi3k) signaling pathway . Therefore, it can be inferred that this compound may affect the PI3K-PKB signaling pathway.

Pharmacokinetics

Similar compounds have been found to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability .

Result of Action

Similar compounds have been found to modulate biomarkers of signaling through pkb in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .